Cas no 2306249-25-0 ((3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride)

• Product Name: (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride
• CAS No: 2306249-25-0
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 5290446
• Update Time: 2026-03-10

(3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-3-carboxylic acid, hydrochloride (1:1), (3S)-
• (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c8-6(9)5-3-1-4(2-3)7-5;/h3-5,7H,1-2H2,(H,8,9);1H/t3?,4?,5-;/m0./s1
• InChI Key： ODADUOOBBWVDQV-KLOOUPEDSA-N
• SMILES： C([C@H]1NC2CC1C2)(=O)O.Cl

Additional information on (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride

(3S)-2-Azabicyclo[2.1.1]hexane-3-carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No 2306249-25-0, commonly referred to as (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride, is a structurally unique bicyclic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its rigid bicyclic framework, which contributes to its distinct chemical properties and potential therapeutic applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes, making it a subject of intense research interest.

Bicyclic frameworks like those found in (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride are highly valued in drug design due to their ability to adopt stable conformations that can interact with biological targets with high precision. The azabicyclo[2.1.1]hexane core, in particular, is known for its compact structure and potential to serve as a scaffold for various bioactive molecules. This has led researchers to explore its role in the development of novel therapeutics targeting central nervous system disorders, inflammation, and other chronic conditions.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of production but also provided deeper insights into the stereochemical properties of the molecule. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability, which are critical factors in pharmaceutical applications.

In terms of pharmacological activity, (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride has shown promise as a potential modulator of G-protein coupled receptors (GPCRs), a class of proteins that play a pivotal role in cellular signaling pathways. Preclinical studies have demonstrated its ability to influence neurotransmitter release and receptor binding, suggesting its potential utility in treating conditions such as anxiety, depression, and neurodegenerative diseases.

The stereochemistry of this compound is another area of active investigation, with researchers exploring how the (3S) configuration influences its interaction with biological systems. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and understanding these differences is crucial for optimizing drug delivery systems and minimizing adverse effects.

Moreover, the application of computational tools such as molecular docking and dynamics simulations has provided valuable insights into the binding mechanisms of (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride with target proteins. These studies have highlighted key residues involved in ligand-receptor interactions, paving the way for rational drug design strategies aimed at enhancing efficacy and selectivity.

Looking ahead, the development of novel derivatives based on this bicyclic scaffold holds immense potential for expanding its therapeutic repertoire. Researchers are actively exploring modifications to the carboxylic acid group and other functional moieties to tailor the compound's properties for specific therapeutic applications.

In conclusion, (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing advancements in synthetic chemistry, pharmacology, and computational modeling, this compound continues to be a focal point for researchers striving to unlock new frontiers in drug discovery.